![molecular formula C8H5F5 B1413199 3,6-Difluoro-2-methylbenzotrifluoride CAS No. 1806321-20-9](/img/structure/B1413199.png)
3,6-Difluoro-2-methylbenzotrifluoride
Overview
Description
3,6-Difluoro-2-methylbenzotrifluoride is an organofluorine compound used in a variety of laboratory experiments, including as a reagent in organic synthesis and as a catalyst in some reactions. It is a colorless liquid that is soluble in most organic solvents. This compound is also known as 2-methyl-3,6-difluorobenzotrifluoride and has the chemical formula C7H3F5.
Scientific Research Applications
3,6-Difluoro-2-methylbenzotrifluoride is used as a reagent in organic synthesis, as a catalyst in some reactions, and as a starting material for the synthesis of other compounds. It can be used to synthesize a variety of organofluorine compounds, including polyfluorinated aromatics and polyfluorinated alkenes. In addition, it can be used to synthesize a variety of other compounds, including pharmaceuticals, agricultural chemicals, and polymers.
Mechanism of Action
3,6-Difluoro-2-methylbenzotrifluoride acts as a catalyst in some reactions, promoting the formation of reactive intermediates. In addition, it can act as a nucleophile, reacting with electrophiles to form covalent bonds.
Biochemical and Physiological Effects
3,6-Difluoro-2-methylbenzotrifluoride is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to cause any adverse health effects.
Advantages and Limitations for Lab Experiments
The major advantage of using 3,6-difluoro-2-methylbenzotrifluoride in laboratory experiments is its high solubility in most organic solvents. This makes it easy to use and handle in the laboratory. However, it is important to note that this compound is highly flammable and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 3,6-difluoro-2-methylbenzotrifluoride. These include its use as a reagent in the synthesis of other organofluorine compounds and its use as a catalyst in organic reactions. In addition, it could be used to synthesize a variety of other compounds, including pharmaceuticals, agricultural chemicals, and polymers. Finally, further research is needed to better understand the biochemical and physiological effects of this compound.
properties
IUPAC Name |
1,4-difluoro-2-methyl-3-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F5/c1-4-5(9)2-3-6(10)7(4)8(11,12)13/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSUCETFUFOFRFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C(F)(F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Difluoro-2-methylbenzotrifluoride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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